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Compound of Interest

Compound Name: Ethyl 2-methylbenzoate

Cat. No.: B1361085

An In-depth Technical Guide to Ethyl 2-Methylbenzoate

Introduction

Ethyl 2-methylbenzoate, also known as ethyl o-toluate, is an aromatic ester with the chemical
formula C10H1202.[1][2] It is a significant compound in organic chemistry, primarily serving as a
versatile building block and intermediate in the synthesis of more complex molecules.[3] This
technical guide provides a comprehensive overview of its structural formula, physicochemical
properties, synthesis, reactivity, and analytical methods, tailored for researchers, scientists, and
professionals in drug development.

Chemical Structure and Identifiers

Ethyl 2-methylbenzoate is a derivative of benzoic acid, where the carboxylic acid proton is
replaced by an ethyl group, and a methyl group is substituted at the ortho (position 2) of the
benzene ring.

Structural Formula:
(A 2D representation of Ethyl 2-methylbenzoate)

Table 1: Chemical Identifiers
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Identifier Value Reference
CAS Number 87-24-1 [11[2][4]
Molecular Formula C10H1202 [1][5][6]
Molecular Weight 164.20 g/mol [1][41[6]
IUPAC Name ethyl 2-methylbenzoate [1]
Ethyl o-toluate, o-Toluic acid
Synonyms ethyl ester, Ethyl o- [1][2]
methylbenzoate
InChl=1S/C10H1202/c1-3-12-
InChl 10(11)9-7-5-4-6-8(9)2/h4- [11[7]
7H,3H2,1-2H3
SOUAXOGPALPTTC-
InChlKey [11[51[7]

UHFFFAOYSA-N

| SMILES | CCOC(=0)C1=CC=CC=C1C |[1] |

Physicochemical Properties

Ethyl 2-methylbenzoate is a liquid at room temperature.[5] Its physical and chemical

properties are summarized below.

Table 2: Physicochemical Properties
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Property Value Conditions Reference
Boiling Point 220-221 °C 731 mmHg [4]1[8]
Density 1.032 g/mL 25°C [8]

1.035 - 1.037 g/mL 20 °C [9]
Refractive Index
(n20/D) 1.507 20 °C [8]

1.5070 - 1.5090 20 °C [9]
Flash Point 91.67 °C (TCO) [9]
LogP 2.85 [10]

| Melting Point | Not available | [[4] |

Synthesis and Reactivity
Synthesis

The most prevalent industrial method for synthesizing ethyl 2-methylbenzoate is the Fischer-
Speier esterification.[3] This involves an acid-catalyzed reaction between 2-methylbenzoic acid
and ethanol.[3] To drive the reaction to completion, an excess of ethanol is often used, or the
water produced is removed from the reaction mixture.[3] Transesterification, the process of
converting one ester to another by reacting it with an alcohol, is also a viable synthetic route.[3]
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Reactants
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Caption: Fischer-Speier Esterification Workflow.

Chemical Reactivity

Ethyl 2-methylbenzoate participates in a variety of chemical reactions, making it a valuable

intermediate.

o Hydrolysis: In the presence of an acid or base, the ester can be hydrolyzed back to 2-
methylbenzoic acid and ethanol.[3]

e Reduction: Strong reducing agents, such as lithium aluminum hydride (LiAIH4), can reduce
the ester group to a primary alcohol (2-methylbenzyl alcohol).[3]

» Electrophilic Aromatic Substitution: The aromatic ring is susceptible to electrophilic
substitution reactions like nitration and halogenation.[3]
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» Side-Chain Bromination: The benzylic methyl group can be brominated using N-
bromosuccinimide (NBS), yielding ethyl 2-(bromomethyl)benzoate.[3][11] This derivative is a
key intermediate for further functionalization.

H*/OH-, H20 NBS, Peroxide Electrophile (e.g., HNOs, Brz)

2-Methylbenzoic Acid
+ Ethanol

Substituted Ring Products
(e.g., Nitro, Halo)

2-Methylbenzyl Alcohol ( Ethyl 2-(bromomethyl)benzoate )

Click to download full resolution via product page
Caption: Key Chemical Reactions of Ethyl 2-methylbenzoate.

Experimental Protocols
Synthesis of Ethyl 2-(bromomethyl)benzoate via Side-
Chain Bromination[11]

This protocol details the bromination of the methyl group using N-bromosuccinimide (NBS).

o Preparation: Prepare a mixture of N-bromosuccinimide (NBS) (44.5 g, 0.25 mole) and a
catalytic amount of benzoyl peroxide (100 mg) in carbon tetrachloride (200 mL).

¢ Reaction: Cool the mixture to 0°C. Add a solution of ethyl 2-methylbenzoate (41.2 g, 0.25
mole) in carbon tetrachloride (200 mL) dropwise to the stirring NBS mixture.

o Reflux: After the addition is complete, heat the mixture at reflux for 3.5 hours under a
nitrogen atmosphere.
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o Workup: Allow the reaction to cool to room temperature overnight. The precipitated
succinimide is removed by filtration, and the filter cake is washed with carbon tetrachloride.

o Extraction: The combined organic filtrates are washed successively with 2 N NaOH (100 mL)
and water (2 x 100 mL).

e |solation: Dry the organic solution over anhydrous MgSOQea, filter, and evaporate the solvent
under vacuum to yield the product as an oil. The crude product can be used in subsequent
steps without further purification.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)[10]

Ethyl 2-methylbenzoate can be analyzed using a reverse-phase (RP) HPLC method.

Column: Newcrom R1 or Newcrom C18.[10]
o Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid.[10]
o Detection: UV detection is typically suitable for aromatic compounds.

» Note: For applications compatible with Mass Spectrometry (MS), phosphoric acid should be
replaced with a volatile acid like formic acid.[10] This scalable method is also suitable for
preparative separation to isolate impurities.[10]

Spectroscopic Data
The structure of ethyl 2-methylbenzoate is confirmed by various spectroscopic techniques.

e Nuclear Magnetic Resonance (NMR): *H NMR and 13C NMR spectra provide detailed
information about the proton and carbon environments in the molecule.[1][7]

e Infrared (IR) Spectroscopy: IR spectra show characteristic absorption bands for the C=0
stretch of the ester and vibrations associated with the aromatic ring.[1][12]

e Mass Spectrometry (MS): Electron ionization mass spectrometry can be used to determine
the molecular weight and fragmentation pattern of the compound.[2][12]
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Applications in Research and Drug Development

The primary significance of ethyl 2-methylbenzoate in contemporary research lies in its
function as an intermediate for organic synthesis.[3] Its chemical structure, featuring an ester, a
methyl group, and an aromatic ring, allows for diverse transformations. The ability to selectively
functionalize either the ring, the ester, or the methyl group makes it a valuable precursor for
creating a wide range of more complex chemical structures, which is a fundamental activity in
drug discovery and materials science.

Safety Information

While detailed toxicological data is not extensively covered in the provided search results,
standard laboratory safety precautions should be observed when handling ethyl 2-
methylbenzoate. It is recommended to consult the Safety Data Sheet (SDS) for
comprehensive safety and handling information. The compound has a GHS classification of
"Danger".[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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